Cas no 2680780-91-8 (Benzyl 3-ethenyl-3-methylmorpholine-4-carboxylate)

• Product Name: Benzyl 3-ethenyl-3-methylmorpholine-4-carboxylate
• CAS No: 2680780-91-8
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 6202896
• PubChem ID: 165920104
• Update Time: 2025-05-22

Benzyl 3-ethenyl-3-methylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-ethenyl-3-methylmorpholine-4-carboxylate
• 2680780-91-8
• EN300-28281017
• Benzyl 3-ethenyl-3-methylmorpholine-4-carboxylate

• Inchi： 1S/C15H19NO3/c1-3-15(2)12-18-10-9-16(15)14(17)19-11-13-7-5-4-6-8-13/h3-8H,1,9-12H2,2H3
• InChI Key： QYSGQTQJSMODAJ-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC2C=CC=CC=2)C(C=C)(C)C1

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.8Ų

Additional information on Benzyl 3-ethenyl-3-methylmorpholine-4-carboxylate

Recent Advances in the Synthesis and Applications of Benzyl 3-ethenyl-3-methylmorpholine-4-carboxylate (CAS: 2680780-91-8)

Benzyl 3-ethenyl-3-methylmorpholine-4-carboxylate (CAS: 2680780-91-8) is a morpholine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and antimicrobial therapies.

The synthesis of Benzyl 3-ethenyl-3-methylmorpholine-4-carboxylate has been optimized through several innovative approaches. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, one-pot synthesis method that significantly improved yield and purity. The researchers employed a palladium-catalyzed coupling reaction, which not only streamlined the production process but also reduced the environmental impact by minimizing waste generation. This advancement is particularly noteworthy for industrial-scale applications where efficiency and sustainability are critical.

In terms of biological activity, recent investigations have highlighted the compound's potential as a precursor for neuroactive agents. A collaborative study between academic and industrial researchers (2024) revealed that derivatives of Benzyl 3-ethenyl-3-methylmorpholine-4-carboxylate exhibit promising binding affinities to GABA_A receptors, suggesting potential applications in anxiety and epilepsy treatments. The study utilized advanced computational modeling and in vitro assays to identify the most pharmacologically active derivatives, paving the way for future preclinical studies.

Another significant application of this compound lies in antimicrobial research. A 2023 paper in Bioorganic & Medicinal Chemistry Letters reported that structurally modified versions of Benzyl 3-ethenyl-3-methylmorpholine-4-carboxylate demonstrated potent activity against drug-resistant bacterial strains, including MRSA. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism that differs from conventional antibiotics and may help circumvent existing resistance pathways.

From a drug development perspective, the pharmacokinetic properties of Benzyl 3-ethenyl-3-methylmorpholine-4-carboxylate derivatives have been extensively studied. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates that these compounds generally exhibit favorable blood-brain barrier penetration and metabolic stability, making them attractive candidates for CNS-targeted therapies. However, researchers note that further optimization may be required to address certain solubility challenges observed in some derivatives.

The commercial availability of Benzyl 3-ethenyl-3-methylmorpholine-4-carboxylate has expanded in recent years, with several specialty chemical suppliers now offering the compound in research quantities. This increased accessibility has facilitated broader investigation into its applications. Current market analysis suggests growing demand for this intermediate, particularly from pharmaceutical companies engaged in neuropharmacology research.

Looking forward, the research community anticipates continued exploration of Benzyl 3-ethenyl-3-methylmorpholine-4-carboxylate's potential. Upcoming studies are expected to focus on structure-activity relationship optimization, particularly to enhance selectivity and reduce off-target effects. Additionally, the compound's utility in PROTAC (Proteolysis Targeting Chimera) technology is an emerging area of interest, with preliminary data suggesting its suitability as a linker component in targeted protein degradation platforms.